Cas no 1921-90-0 ((E)-2-benzylidenecyclopentanone)
1921-90-0 structure
Product name:(E)-2-benzylidenecyclopentanone
(E)-2-benzylidenecyclopentanone Chemical and Physical Properties
Names and Identifiers
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- (E)-2-benzylidenecyclopentanone
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Computed Properties
- Exact Mass: 172.089
- Monoisotopic Mass: 172.089
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1Ų
- XLogP3: 2.5
(E)-2-benzylidenecyclopentanone Related Literature
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Jie Yin,Jie Ma,Yuying Li,Xiaokang Ma,Jiashun Chen,Haihan Zhang,Xin Wu,Fengna Li,Zhiqiang Liu,Tiejun Li Food Funct., 2020,11, 1304-1311
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Nitin Wadnerkar,Vijayanand Kalamse,Ajay Chaudhari RSC Adv., 2012,2, 8497-8501
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M. Loewert,T. Carambia,M. Stehle,P. Pfeifer React. Chem. Eng., 2020,5, 1071-1082
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Shilpi Bariar,Abitha Balakrishnan RSC Adv., 2015,5, 100077-100083
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